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Compound of Interest

Compound Name: Boc-L-Ala-OH-d4

Cat. No.: B563156

This guide provides comprehensive safety protocols, operational procedures, and disposal
plans for the handling of Boc-L-Ala-OH-d4. Adherence to these guidelines is crucial for
ensuring personal safety and maintaining a secure laboratory environment for researchers,
scientists, and drug development professionals. While Boc-L-Ala-OH is not classified as a
hazardous substance by all suppliers, it is prudent to handle it with care, as some sources
indicate it may cause skin, eye, and respiratory irritation.[1][2][3] The following procedures are
based on standard laboratory practices for similar chemical compounds.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Boc-L-Ala-OH-d4.
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PPE Category Item Specifications
Chemical splash goggles
Eye Protection Safety Goggles compliant with ANSI 287.1

standards are required.[4][5]

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are
recommended for incidental
contact.[4][5] For prolonged
handling, consult the
manufacturer's glove

compatibility chart.

Body Protection

Laboratory Coat

Along-sleeved lab coat, fully
buttoned, is mandatory.[4][6]
For tasks with a higher risk of
generating dust or splashes, a
chemical-resistant apron over

the lab coat is advised.

Respiratory Protection

Fume Hood

All handling of Boc-L-Ala-OH-
d4 in powdered form or when
preparing solutions should be
conducted within a certified
chemical fume hood to prevent
the inhalation of dust or

aerosols.[4][7]

Chemical and Physical Properties

This table summarizes key properties for the non-deuterated analog, Boc-L-Ala-OH. These

values are expected to be very similar for Boc-L-Ala-OH-d4.
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Property Value

Molecular Formula CsH15NO4[8]

Molecular Weight 189.21 g/mol [8]

Appearance White to off-white crystalline powder|[8]
Melting Point 78 - 85 °C[8]

Storage Temperature 0 - 8 °C is recommended for storage.[8]

Operational Plan: Step-by-Step Handling Protocol

Proper handling from receipt to disposal is essential for both safety and maintaining the
integrity of the compound.

e Receiving and Storage:
o Upon receipt, inspect the container for any damage.

o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1]
Recommended storage is at refrigerated temperatures (0-8°C).[8]

o Store away from incompatible materials, such as strong oxidizing agents.[1][3]
e Preparation and Weighing:

o All weighing and preparation of solutions from the powdered compound must be
conducted in a certified chemical fume hood to minimize inhalation risk.[4][7]

o Use appropriate tools (e.g., spatulas) for handling the powder. Avoid generating dust.[7]
o Ensure all necessary PPE is worn before handling the material.

e Experimental Use:
o Conduct all reactions involving Boc-L-Ala-OH-d4 within a fume hood.[4]

o Keep containers sealed when not in use to prevent contamination and potential exposure.
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o Avoid contact with skin and eyes.[1]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with soap and plenty of water and remove
any contaminated clothing.[4][7]

e Eye Contact: In case of contact, flush the eyes with copious amounts of water for at least 15
minutes as a precaution and consult a physician.[7]

« Inhalation: If the powder is inhaled, move the individual to fresh air. If breathing becomes
difficult, seek medical attention.[4][7]

e Spill: In the event of a small spill, use dry clean-up procedures.[1] Carefully sweep up the
material to avoid generating dust and place it in a sealed, suitable container for hazardous
waste disposal.[7]

Disposal Plan

Proper disposal of Boc-L-Ala-OH-d4 and any associated waste is critical to prevent
environmental contamination and to comply with all relevant regulations.

e Unused Compound: Dispose of the unused chemical as hazardous waste. It should be
placed in a properly labeled and sealed container.[4]

o Contaminated Materials: Any materials that have come into contact with Boc-L-Ala-OH-d4,
such as gloves, absorbent pads, and pipette tips, should be considered hazardous waste
and disposed of in a designated, sealed container.[4]

e Solutions: Both aqueous and organic solutions containing Boc-L-Ala-OH-d4 should be
collected in separate, appropriately labeled hazardous waste containers. Do not pour
solutions down the drain.[1][4]

e Regulatory Compliance: All waste disposal must be handled in accordance with local, state,
and federal regulations.[1]

Visual Workflows
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The following diagrams illustrate the key operational and disposal workflows for handling Boc-
L-Ala-OH-d4.
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Caption: Operational workflow for handling Boc-L-Ala-OH-d4.
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Caption: Disposal plan for Boc-L-Ala-OH-d4 waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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